Cas no 180606-07-9 (2-Bromo-6-(3-(trifluoromethyl)phenyl)pyridine)

2-Bromo-6-(3-(trifluoromethyl)phenyl)pyridine is a halogenated pyridine derivative featuring a trifluoromethylphenyl substituent, making it a valuable intermediate in organic synthesis and pharmaceutical research. The bromine atom at the 2-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Negishi couplings, facilitating the construction of complex aromatic systems. The electron-withdrawing trifluoromethyl group contributes to its utility in modulating electronic properties in target molecules. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and materials science due to its structural versatility and stability. Its well-defined reactivity profile ensures consistent performance in synthetic applications.
2-Bromo-6-(3-(trifluoromethyl)phenyl)pyridine structure
180606-07-9 structure
Product Name:2-Bromo-6-(3-(trifluoromethyl)phenyl)pyridine
CAS No:180606-07-9
MF:C12H7BrF3N
MW:302.089892625809
CID:1034267
PubChem ID:45788377
Update Time:2025-05-22

2-Bromo-6-(3-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-(3-(trifluoromethyl)phenyl)pyridine
    • 2-Bromo-6-[3-(trifluoromethyl)phenyl]pyridine
    • 2-bromo-6-(3-trifluoromethylphenyl)pyridine
    • 2-bromo-6-(3-trifluoromethyl-phenyl)-pyridine
    • AK131654
    • KB-21536
    • RL02303
    • 180606-07-9
    • Pyridine, 2-bromo-6-[3-(trifluoromethyl)phenyl]-
    • J-508421
    • SCHEMBL4787
    • DB-313731
    • DTXSID70671741
    • AKOS014985856
    • Inchi: 1S/C12H7BrF3N/c13-11-6-2-5-10(17-11)8-3-1-4-9(7-8)12(14,15)16/h1-7H
    • InChI Key: PDZLRCAIJKFHCY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(C2=CC=CC(C(F)(F)F)=C2)=N1

Computed Properties

  • Exact Mass: 300.97140g/mol
  • Monoisotopic Mass: 300.97140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 12.9Ų

2-Bromo-6-(3-(trifluoromethyl)phenyl)pyridine Pricemore >>

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